Cas no 125421-22-9 (Glycine,N-[[(2-aminophenyl)amino]thioxomethyl]-)

• Product Name: Glycine,N-[[(2-aminophenyl)amino]thioxomethyl]-
• CAS No: 125421-22-9
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• CID: 169085
• PubChem ID: 3035970
• Update Time: 2025-04-19

Glycine,N-[[(2-aminophenyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[[(2-aminophenyl)amino]thioxomethyl]-
• 2-[(2-aminophenyl)carbamothioylamino]acetic acid
• N(5)-(2'-aminophenyl)-4-thioxohydantoic acid
• 2-Amino-ptc-gly
• Glycine, N-(((2-aminophenyl)amino)thioxomethyl)-
• N-[(2-aminophenyl)carbamothioyl]glycine
• o-Amino-ptc-glycine
• DTXSID90154768
• 125421-22-9
• N(5)-(2/'-aminophenyl)-4-thioxohydantoic acid

• Inchi： 1S/C9H11N3O2S/c10-6-3-1-2-4-7(6)12-9(15)11-5-8(13)14/h1-4H,5,10H2,(H,13,14)(H2,11,12,15)
• InChI Key： CZGCMOFGLOQOBE-UHFFFAOYSA-N
• SMILES： S=C(NCC(=O)O)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 225.05733
• Monoisotopic Mass: 225.057197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4

Experimental Properties

• Density: 1.476
• Boiling Point: 430.9°C at 760 mmHg
• Flash Point: 214.4°C
• Refractive Index: 1.744
• PSA: 87.38